Cas no 120049-41-4 (D-Alanine, N-hydroxy-,ethyl ester)

• Product Name: D-Alanine, N-hydroxy-,ethyl ester
• CAS No: 120049-41-4
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 105141
• PubChem ID: 14104152
• Update Time: 2025-04-18

D-Alanine, N-hydroxy-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-hydroxy-,ethyl ester
• D-Alanine, N-hydroxy-, ethyl ester (9CI)
• 120049-41-4
• Ethyl (2R)-2-(hydroxyamino)propanoate

• Inchi： 1S/C5H11NO3/c1-3-9-5(7)4(2)6-8/h4,6,8H,3H2,1-2H3/t4-/m1/s1
• InChI Key： WDYSSBPZPQWYSS-SCSAIBSYSA-N
• SMILES： O(CC)C([C@@H](C)NO)=O

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56